Cas no 1609030-20-7 (2,1,3-Benzothiadiazole, 4,4'-(2,5-thiophenediyl)bis[7-[4-(2-ethylhexyl)-2-thienyl]-)

• Product name: 2,1,3-Benzothiadiazole, 4,4'-(2,5-thiophenediyl)bis[7-[4-(2-ethylhexyl)-2-thienyl]-
• CAS No: 1609030-20-7
• MF: C₄₀H₄₄N₄S₅
• MW: 741.129
• CID: 4477790

2,1,3-Benzothiadiazole, 4,4'-(2,5-thiophenediyl)bis[7-[4-(2-ethylhexyl)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4,4'-(2,5-thiophenediyl)bis[7-[4-(2-ethylhexyl)-2-thienyl]-

• Inchi： 1S/C40H44N4S5/c1-5-9-11-25(7-3)19-27-21-35(45-23-27)31-15-13-29(37-39(31)43-48-41-37)33-17-18-34(47-33)30-14-16-32(40-38(30)42-49-44-40)36-22-28(24-46-36)20-26(8-4)12-10-6-2/h13-18,21-26H,5-12,19-20H2,1-4H3
• InChI Key： IZOAIPYCXXZLJM-UHFFFAOYSA-N
• SMILES： C1(C2C3C(C(C4SC=C(CC(CC)CCCC)C=4)=CC=2)=NSN=3)SC(C2C3C(C(C4SC=C(CC(CC)CCCC)C=4)=CC=2)=NSN=3)=CC=1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 807.4±60.0 °C(Predicted)
• pka: -1.18±0.50(Predicted)